N-{[4-(2,5-Dimethylphenyl)-5-({[(1,3-thiazol-2-YL)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL]methyl}-3,5-dimethoxybenzamide

• Molecular Formula: C25H26N6O4S2
• Molecular Weight: 538.6 g/mol
• IUPAC Name: N-[[4-(2,5-dimethylphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C25H26N6O4S2/c1-15-5-6-16(2)20(9-15)31-21(13-27-23(33)17-10-18(34-3)12-19(11-17)35-4)29-30-25(31)37-14-22(32)28-24-26-7-8-36-24/h5-12H,13-14H2,1-4H3,(H,27,33)(H,26,28,32)
• InChI Key: HNMQDHAZNVXSGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)C4=CC(=CC(=C4)OC)OC

Description

N-{[4-(2,5-Dimethylphenyl)-5-({[(1,3-thiazol-2-YL)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL]methyl}-3,5-dimethoxybenzamide is a complex organic compound that features a combination of triazole, thiazole, and benzamide moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[4-(2,5-Dimethylphenyl)-5-({[(1,3-thiazol-2-YL)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL]methyl}-3,5-dimethoxybenzamide involves multiple steps, including the formation of the triazole and thiazole rings, followed by their coupling with the benzamide moiety. One common synthetic route involves the following steps:

Formation of the Triazole Ring: This can be achieved by reacting hydrazine with a suitable nitrile under acidic conditions.

• **Formation of the